BENG“@ Safety Operating Guide

Check Availability & Pricing
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Compound of Interest

Compound Name: Cis-Quaternary Acid
CAS No.: 1075727-04-6
Cat. No.: B601610
Get Quote
. J

Executive Summary Cis-Quaternary Acid (Chemical Name: (1R,2R)-2-(2-carboxyethyl)-1-
(3,4-dimethoxybenzyl)-6,7-dimethoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-2-ium) is a specific
degradation product and process impurity associated with the neuromuscular blockers
Cisatracurium Besylate and Atracurium.[1][2][3]

Unlike common organic acids, this compound is a quaternary ammonium zwitterion. It
possesses both a permanent positive charge (quaternary nitrogen) and a pH-dependent
carboxylic acid group. This dual nature dictates its solubility, reactivity, and toxicity profile. It is
classified as a Class 6.1 Toxic Substance and poses significant environmental risks to aquatic
systems due to its quaternary ammonium moiety.

Immediate Safety Directive:
 NEVER dispose of Cis-Quaternary Acid down the drain.

o NEVER mix with strong oxidizers or anionic surfactants without a controlled protocol (risk of
precipitation or exothermic reaction).

o ALWAYS segregate as Toxic Organic Waste.
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Part 2: Technical Specifications & Risk Profile

To ensure scientific integrity, operators must understand the physicochemical properties driving
the disposal logic.

Parameter Data / Specification

Cis-Quaternary Acid (Cisatracurium Impurity A/
Common Name ) )
Atracurium Impurity E)

CAS Number 1075727-04-6 (Freebase/lnner Salt)
Molecular Formula C24H31NOe (Cationic core)

Physical State Solid (typically off-white powder) or in solution
Hazard Class 6.1 (Toxic)

UN Number UN 2811 (Toxic solid, organic, n.o.s.)[2][4]

Solubilit Soluble in water, methanol, and acetonitrile
olubility
(polar solvents)

Not specifically listed (P/U), but characteristic
RCRA Status Toxic (D003) if leachable limits met; treat as
Hazardous Waste.

Part 3: Personal Protective Equipment (PPE) Matrix

Trustworthiness in safety relies on redundancy. The following PPE is mandatory for handling
quantities >1 mg.

e Respiratory: N95 or P100 particulate respirator if handling neat powder.
e Dermal: Double-gloving recommended.

o Inner Layer: Nitrile (4 mil).

o OQuter Layer: Nitrile (extended cuff) or Neoprene.

e Ocular: Chemical splash goggles (ANSI Z87.1).
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e Body: Lab coat required; Tyvek sleeves recommended for dispensing operations.

Part 4: Disposal & Waste Management Protocol

This protocol uses a "Cradle-to-Grave" tracking approach. The quaternary nature of the
molecule means it is stable and persistent; thermal destruction is the only validated method for
complete elimination.

Workflow 1: Solid Waste (Neat Substance/Expired
Standards)

o Containment: Place the original vial containing the substance into a secondary clear plastic
bag (e.g., Ziploc).

o Labeling: Affix a hazardous waste label.
o Constituents: "Cisatracurium Impurity A (Cis-Quaternary Acid) - 100%"
o Hazards: Toxic, Irritant.[5]

e Segregation: Deposit into the Solid Toxic/Cytotoxic Waste Drum (typically intended for
incineration).

o Note: Do not place in "General Trash" or "Biohazard" (unless mixed with biologicals).

Workflow 2: Liquid Waste (HPLC Effluents/Stock
Solutions)

Context: Most researchers encounter this compound in acetonitrile/water mixtures from HPLC
analysis.

o Collection: Collect effluent in a dedicated "Halogenated" or "Non-Halogenated" solvent waste
container (depending on the mobile phase used).

o Scientific Logic:[6] While Cis-Quaternary Acid itself is not halogenated, it is often run with
Trifluoroacetic Acid (TFA) or dissolved in solvents that dictate the stream. If unsure, default
to the stream with the stricter disposal requirement (Halogenated).
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o Deactivation (Optional/Pre-treatment):

o Caution: Chemical deactivation in the lab is generally discouraged due to the formation of
unknown degradation products. High-temperature incineration by the waste vendor is the
preferred destruction method.

o Storage: Cap containers tightly. Quaternary ammoniums are non-volatile, but the solvent
carrier likely is.

Workflow 3: Spill Cleanup (Emergency Response)

 |solate: Evacuate the immediate area (3-meter radius).

e PPE Up: Don appropriate PPE (Double gloves, Goggles, N95).

» Containment:
o Solid Spill: Cover with wet paper towels to prevent dust generation. Wipe up carefully.
o Liquid Spill: Absorb with vermiculite or a dedicated organic spill pad.

o Cleaning: Wash the surface with 70% Isopropanol followed by a soap and water rinse.

o Reasoning: The alcohol helps solubilize the organic cation, while the soap (anionic
surfactant) helps lift any remaining cationic residue via ion-pairing.

Part 5: Decision Logic & Workflow Visualization

The following diagram illustrates the critical decision nodes for disposing of Cis-Quaternary
Acid, ensuring compliance with environmental safety standards.
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Figure 1: Decision tree for the segregation and disposal of Cis-Quaternary Acid waste
streams. Note strictly that drain disposal is prohibited due to aquatic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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